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5-O-Methylembelin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-0O-Methylembelin, a derivative of the naturally occurring benzoquinone embelin, has
garnered significant interest in the scientific community for its diverse pharmacological
activities. This technical guide provides an in-depth overview of the physical and chemical
characteristics of 5-O-Methylembelin, detailed experimental protocols for its synthesis and
characterization, and an exploration of its known biological signaling pathways. All quantitative
data is presented in structured tables for clarity and comparative analysis, and key
experimental workflows and signaling pathways are visualized using diagrams to facilitate
understanding.

Physicochemical Characteristics

5-0O-Methylembelin, also known as 2-hydroxy-5-methoxy-3-undecyl-1,4-benzoquinone, is a
solid compound with the molecular formula CisH280a4.[1] It is structurally related to embelin,
with the hydroxyl group at the 5-position replaced by a methoxy group.[1] This modification
influences its physicochemical properties and biological activity.

Table 1: Physical and Chemical Properties of 5-O-Methylembelin
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Property Value Reference

Molecular Formula C1sH2804 [1]

Molecular Weight 308.4 g/mol [1]
2-hydroxy-5-methoxy-3-

IUPAC Name undecylcyclohexa-2,5-diene- [1]

1,4-dione

Physical Description Solid [1]
Melting Point 95-96 °C [1]

- Soluble in DMSO, PEG300,
Solubility

Tween-80, and Corn Oil.

Spectroscopic Data

The structural elucidation of 5-O-Methylembelin is confirmed through various spectroscopic

techniques. The following table summarizes the key spectral data.

Table 2: Spectroscopic Data for 5-O-Methylembelin

Technique Data Reference
Data not fully available in

IH NMR
search results.
Data not fully available in

13C NMR

search results.

Infrared (IR)

Characteristic peaks for
hydroxyl, carbonyl, and C-O

stretching are expected.

Mass Spectrometry (MS)

GC-MS data available on
PubChem.

[1]

Experimental Protocols
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Synthesis of 5-O-Methylembelin from Embelin

A common method for the synthesis of 5-O-Methylembelin involves the selective methylation
of embelin. A general protocol is outlined below.

Experimental Workflow: Synthesis of 5-O-Methylembelin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208776#physical-and-chemical-characteristics-of-5-
o-methylembelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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